Cas no 302912-32-9 (1,3-Cyclopentadiene,1-ethyl-5-(trimethylsilyl)-)

• Product Name: 1,3-Cyclopentadiene,1-ethyl-5-(trimethylsilyl)-
• CAS No: 302912-32-9
• MF: C₁₀H₁₈Si
• MW: 166.335423946381
• CID: 303668
• PubChem ID: 4441236
• Update Time: 2025-04-19

1,3-Cyclopentadiene,1-ethyl-5-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene,1-ethyl-5-(trimethylsilyl)-
• (2-ethylcyclopenta-2,4-dien-1-yl)-trimethylsilane
• 1-ETHYL-5-(TRIMETHYLSILYL)-1,3-CYCLOPENTADIENE
• AC1NBCU3
• (2-Ethyl-2,4-cyclopentadien-1-yl)trimethyl-silane
• (2-Ethylcyclopenta-2,4-dien-1-yl)(trimethyl)silane
• 1-ETHYL-5-(TRIMETHYLSILYL)-1 3-CYCLO-
• J-500797
• 302912-32-9
• DTXSID60403336

• Inchi： 1S/C10H18Si/c1-5-9-7-6-8-10(9)11(2,3)4/h6-8,10H,5H2,1-4H3
• InChI Key： URFZNXSMXZWHQE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=C1CC

Computed Properties

• Exact Mass: 166.11800
• Monoisotopic Mass: 166.117777109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.828 g/mL at 25 °C(lit.)
• Boiling Point: 181 °C(lit.)
• Flash Point: 127 °F
• Refractive Index: n20/D 1.468(lit.)
• PSA: 0.00000
• LogP: 3.60100
• Solubility: Not determined

1,3-Cyclopentadiene,1-ethyl-5-(trimethylsilyl)- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10